Cas no 920368-47-4 (1-3-(propan-2-yloxy)propyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one)

• Product Name: 1-3-(propan-2-yloxy)propyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one
• CAS No: 920368-47-4
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• CID: 5457967
• PubChem ID: 44015374
• Update Time: 2025-06-24

1-3-(propan-2-yloxy)propyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• F2882-0079
• 1-(3-propan-2-yloxypropyl)-4-sulfanylidene-5,6,7,8-tetrahydroquinazolin-2-one
• 1-(3-isopropoxypropyl)-4-thioxo-3,4,5,6,7,8-hexahydroquinazolin-2(1H)-one
• AKOS024475197
• 920368-47-4
• 3,4,5,6,7,8-Hexahydro-1-[3-(1-methylethoxy)propyl]-4-thioxo-2(1H)-quinazolinone
• 1-3-(propan-2-yloxy)propyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one

• Inchi： 1S/C14H22N2O2S/c1-10(2)18-9-5-8-16-12-7-4-3-6-11(12)13(19)15-14(16)17/h10H,3-9H2,1-2H3,(H,15,17,19)
• InChI Key： FLXPVBCDSDDFKU-UHFFFAOYSA-N
• SMILES： N1(CCCOC(C)C)C2=C(CCCC2)C(=S)NC1=O

Computed Properties

• Exact Mass: 282.14019912g/mol
• Monoisotopic Mass: 282.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.7Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 6.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-3-(propan-2-yloxy)propyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one

Introduction to 1-3-(propan-2-yloxy)propyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one (CAS No. 920368-47-4)

The compound 1-3-(propan-2-yloxy)propyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one, identified by its CAS number 920368-47-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the quinazoline scaffold, a heterocyclic structure widely recognized for its pharmacological properties and biological activities. The presence of a sulfanylidene moiety and an octahydroquinazoline ring system imparts unique chemical and biological characteristics that make it a promising candidate for further research and development.

Quinazoline derivatives have long been of interest in drug discovery due to their diverse biological effects. These effects include antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific modification of the quinazoline core in 1-3-(propan-2-yloxy)propyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one introduces additional functional groups that enhance its interaction with biological targets. The sulfanylidene group is particularly noteworthy as it can participate in hydrogen bonding and metal coordination interactions, which are crucial for drug-receptor binding affinity.

Recent studies have highlighted the importance of octahydroquinazoline derivatives in medicinal chemistry. These compounds often exhibit improved solubility and metabolic stability compared to their parent quinazoline analogs. The octahydroquinazoline ring system in 1-3-(propan-2-yloxy)propyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one contributes to its enhanced pharmacokinetic profile. This structural feature is particularly valuable in the development of oral drugs where bioavailability is a critical factor.

The propan-2-yloxy substituent at the 3-position of the molecule adds another layer of complexity and functionality. This group can influence the compound's solubility in both aqueous and organic solvents, making it more versatile for formulation into various pharmaceutical delivery systems. Additionally, the presence of an ether linkage can affect the molecule's flexibility and reactivity in biological environments.

In the context of contemporary pharmaceutical research, 1-3-(propan-2-yloxy)propyl-4-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-2-one has been investigated for its potential therapeutic applications. Preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in cancer progression. The sulfanylidene moiety is particularly interesting as it has been shown to interact with metal ions such as zinc and copper, which are known to play roles in various cellular processes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex octahydroquinazoline core. The introduction of the sulfanylidene group necessitates careful handling to prevent unwanted side reactions.

From a computational chemistry perspective, 1-3-(propan-2-yloxy)propyl-4-sulfanylidene-1，